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CAS No.: 93-23-2
Cat. No.: S772701

Compound Focus: Lauryl isoquinolinium bromide

Get Quote

Chemical Identity & Properties

The table below summarizes the key identifiers and physical characteristics of lauryl isoquinolinium

bromide from chemical databases [1] [2].

Property

Value

CAS Number

Molecular Formula

Molecular Weight

IUPAC Name

Canonical SMILES

Synonym

Melting Point

Physical State

Solubility

93-23-2 [1] [2]

C21H32BrN [1] [2]

378.4 g/mol [1]

2-Dodecylisoquinolin-2-ium; bromide [2]

CCCCCCCCCCCC[N+]1=CC2=CC=CC=C2C=C1.[Br-] [2]

2-Dodecylisoquinolinium bromide [1] [3]

>110 °C (decomposes) [1] [2]

Solid [2]

Slightly soluble in Chloroform and Methanol [1]

© 2026 Smolecule. All rights reserved. 1/4 Tech Support


https://www.smolecule.com/products/s772701?utm_src=pdf-body
https://www.smolecule.com/products/s772701?utm_src=pdf-interest
https://www.smolecule.com/products/s772701?utm_src=pdf-body
https://www.smolecule.com/products/s772701?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0506360.htm
https://www.alfa-chemistry.com/product/lauryl-isoquinolinium-bromide-cas-93-23-2-285140.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0506360.htm
https://www.alfa-chemistry.com/product/lauryl-isoquinolinium-bromide-cas-93-23-2-285140.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0506360.htm
https://www.alfa-chemistry.com/product/lauryl-isoquinolinium-bromide-cas-93-23-2-285140.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0506360.htm
https://www.alfa-chemistry.com/product/lauryl-isoquinolinium-bromide-cas-93-23-2-285140.html
https://www.alfa-chemistry.com/product/lauryl-isoquinolinium-bromide-cas-93-23-2-285140.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0506360.htm
https://ci.guide/organic-compounds/lauryl-isoquinolinium-bromide
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0506360.htm
https://www.alfa-chemistry.com/product/lauryl-isoquinolinium-bromide-cas-93-23-2-285140.html
https://www.alfa-chemistry.com/product/lauryl-isoquinolinium-bromide-cas-93-23-2-285140.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0506360.htm
https://www.smolecule.com/products/s772701?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

Synthesis Context & Potential Pathways

The exact synthetic route for lauryl isoquinolinium bromide is not detailed in the search results. However,

its structure provides a strong clue that it is most likely produced via a quaternization reaction.

This is a common method for creating quaternary ammonium compounds (QAS), involving the alkylation of
a tertiary amine with a suitable alkyl halide [4]. In this case, the synthesis would involve reacting

isoquinoline (a heterocyclic amine) with 1-bromododecane (lauryl bromide).
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This diagram illustrates the logical relationship of the proposed quaternization reaction for synthesizing

lauryl isoquinolinium bromide.

Functional Activity & Mechanism

Lauryl isoquinolinium bromide is described in cosmetic science as a hair growth inhibitor [3]. Its
proposed mechanism is the selective destruction of the germinative cells within the hair follicle [3]. This
action is distinct from physical abrasion and is targeted specifically at the follicle cells responsible for hair

growth.

This mechanism aligns with the biological activity of other hair growth inhibitors, which often function by
inducing apoptosis (programmed cell death) in rapidly dividing cells, similar to the action of some anti-
cancer compounds [5]. The long hydrocarbon chain (dodecyl) makes it a cationic surfactant [4], which

likely aids its interaction with and disruption of cell membranes.

Need Custom Synthesis?
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I Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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